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Introduction
Strigolactones (SLs) are a class of carotenoid-derived plant hormones that play pivotal roles

in regulating various aspects of plant development and interaction with symbiotic and parasitic

organisms in the rhizosphere. Initially identified as germination stimulants for parasitic weeds of

the genera Striga and Orobanche, SLs are now recognized for their fundamental roles in

controlling shoot branching (tillering in grasses), root system architecture, and leaf senescence.

[1][2] The elucidation of the SL biosynthesis and signaling pathways has been largely

advanced by the characterization of highly branched or "dwarf" mutants in several plant

species, most notably Arabidopsis thaliana (more axillary growth; max mutants), rice (Oryza

sativa; dwarf or d mutants), and pea (Pisum sativum; ramosus or rms mutants).[3][4]

This technical guide provides a comprehensive overview of the molecular genetics of SL

biosynthesis mutants. It details the key genes and enzymes involved in the SL biosynthetic

pathway, summarizes the phenotypic and hormonal alterations observed in various mutants,
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and provides detailed protocols for the key experiments used to characterize these mutants.

This guide is intended to be a valuable resource for researchers in plant biology, genetics, and

agronomy, as well as for professionals in the agrochemical and pharmaceutical industries

interested in manipulating plant architecture and symbiotic interactions.

Strigolactone Biosynthesis Pathway
The biosynthesis of strigolactones is a complex process that begins with the conversion of all-

trans-β-carotene, a C40 carotenoid, into the central precursor carlactone. This core pathway is

highly conserved across higher plants and involves the sequential action of several key

enzymes. From carlactone, a series of species-specific modifications, primarily catalyzed by

cytochrome P450 monooxygenases, leads to the diverse array of naturally occurring

strigolactones.

The core biosynthetic pathway involves the following key enzymes and genes:

β-carotene isomerase (D27): DWARF27 is an iron-containing protein that catalyzes the

reversible isomerization of all-trans-β-carotene to 9-cis-β-carotene. This initial step is crucial

for the subsequent cleavage reactions. The d27 mutant in rice exhibits a high-tillering and

dwarf phenotype.[3][5][6]

Carotenoid Cleavage Dioxygenase 7 (CCD7/MAX3/D17): This enzyme specifically cleaves

9-cis-β-carotene to produce 9-cis-β-apo-10'-carotenal and β-ionone. Mutants in the

corresponding genes, such as max3 in Arabidopsis and d17 in rice, display a characteristic

increased shoot branching phenotype.

Carotenoid Cleavage Dioxygenase 8 (CCD8/MAX4/D10): CCD8 acts on 9-cis-β-apo-10'-

carotenal to produce carlactone, the central precursor for all strigolactones. Mutants like

max4 in Arabidopsis and d10 in rice are severely affected in SL biosynthesis and exhibit a

strong bushy or high-tillering phenotype.[7]

Cytochrome P450 monooxygenase (MAX1): MAX1 is a key enzyme that catalyzes the

conversion of carlactone into various strigolactones. The max1 mutant in Arabidopsis

shows increased branching, although typically less severe than max3 and max4 mutants.[8]

[9]
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Key Strigolactone Biosynthesis Mutants and Their
Phenotypes
Mutations in the genes encoding the enzymes of the SL biosynthetic pathway lead to a range

of developmental defects, the most prominent of which is increased shoot branching. The

phenotypic severity of these mutants often correlates with the step in the pathway that is

blocked.

Data Presentation: Phenotypes of Strigolactone
Biosynthesis Mutants
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Note: The quantitative data presented in this table are compiled from various studies and may

not be directly comparable due to differences in experimental conditions. The "relative to WT"

values provide a general indication of the phenotypic and hormonal changes in the mutants.
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Strigolactone Biosynthesis Pathway
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Caption: The core strigolactone biosynthesis pathway.
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Caption: A simplified model of the strigolactone signaling pathway.

Experimental Workflow for Characterizing a
Strigolactone Biosynthesis Mutant
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Caption: A typical workflow for characterizing a strigolactone biosynthesis mutant.
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Experimental Protocols
This section provides detailed methodologies for key experiments cited in the study of

strigolactone biosynthesis mutants.

Strigolactone Extraction and Quantification by LC-
MS/MS
This protocol describes the extraction of strigolactones from plant root exudates and their

quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[13][16][17]

Materials:

Plant seedlings grown hydroponically

Ethyl acetate

Acetone

Formic acid

Milli-Q water

C18 solid-phase extraction (SPE) cartridges

LC-MS/MS system

Procedure:

Collection of Root Exudates: Grow plant seedlings in a hydroponic system. To induce

strigolactone production, replace the nutrient solution with a phosphate-deficient medium

one week prior to collection. Collect the hydroponic solution containing root exudates.

Extraction:

Add an equal volume of ethyl acetate to the collected root exudates in a separatory funnel.

Shake vigorously for 2 minutes and allow the phases to separate.
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Collect the upper ethyl acetate phase. Repeat the extraction twice.

Pool the ethyl acetate fractions and evaporate to dryness under vacuum.

Solid-Phase Extraction (SPE) Cleanup:

Condition a C18 SPE cartridge with acetone followed by water.

Dissolve the dried extract in a small volume of 10% acetone and load it onto the cartridge.

Wash the cartridge with water to remove polar impurities.

Elute the strigolactones with 100% acetone.

Evaporate the acetone eluate to dryness.

LC-MS/MS Analysis:

Reconstitute the dried sample in a suitable solvent (e.g., 50% acetonitrile).

Inject the sample into an LC-MS/MS system equipped with a C18 column.

Use a gradient of water and acetonitrile, both containing 0.1% formic acid, for separation.

Perform quantification using multiple reaction monitoring (MRM) mode, with specific

precursor-product ion transitions for each target strigolactone.

Generation of Transgenic Plants
This protocol describes the Agrobacterium-mediated transformation of Arabidopsis thaliana

using the floral dip method.[11][14][15][18][19]

Materials:

Arabidopsis thaliana plants at the flowering stage

Agrobacterium tumefaciens strain carrying the desired binary vector

LB medium
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Sucrose

Silwet L-77

Selection agent (e.g., antibiotic or herbicide)

Procedure:

Prepare Agrobacterium Culture:

Inoculate a single colony of Agrobacterium carrying the binary vector into 5 mL of LB

medium with appropriate antibiotics and grow at 28°C for 2 days.

Use this starter culture to inoculate a larger volume (e.g., 500 mL) of LB with antibiotics

and grow overnight until the OD600 reaches 1.5-2.0.

Prepare Infiltration Medium:

Pellet the Agrobacterium cells by centrifugation.

Resuspend the pellet in a 5% sucrose solution to an OD600 of ~0.8.

Just before dipping, add Silwet L-77 to a final concentration of 0.02-0.05%.

Floral Dip:

Invert the flowering Arabidopsis plants and dip the inflorescences into the Agrobacterium

suspension for 3-5 seconds with gentle agitation.

Place the dipped plants on their side, cover with a plastic dome to maintain high humidity,

and keep in the dark for 16-24 hours.

Plant Recovery and Seed Collection:

Return the plants to normal growth conditions.

Allow the plants to set and mature seeds. Harvest the T1 seeds.

Selection of Transformants:
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Sterilize the T1 seeds and plate them on a selection medium containing the appropriate

antibiotic or herbicide.

Transplant the resistant seedlings to soil.

This protocol outlines the Agrobacterium-mediated transformation of rice using callus derived

from mature seeds.[7][20][21][22][23]

Materials:

Mature rice seeds

Callus induction medium

Agrobacterium tumefaciens strain with the desired binary vector

Co-cultivation medium

Selection medium

Regeneration medium

Procedure:

Callus Induction:

Sterilize mature rice seeds and place them on callus induction medium.

Incubate in the dark at 28°C for 3-4 weeks until embryogenic calli are formed.

Agrobacterium Infection:

Prepare an Agrobacterium culture as described for Arabidopsis.

Infect the embryogenic calli with the Agrobacterium suspension for 15-30 minutes.

Co-cultivation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 20 Tech Support

https://www.researchgate.net/figure/Phenotypes-of-strigolactone-mutants-in-rice-and-Arabidopsis-A-Leaves-of-rice-d10_fig3_385496458
https://scispace.com/pdf/functional-characterization-of-soybean-strigolactone-573yv06qxe.pdf
https://academic.oup.com/plcell/article/27/11/3128/6096657
https://assets-eu.researchsquare.com/files/rs-3870857/v1/380fa07b-a672-47ca-95dc-d3224e4b4fb3.pdf
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.1062107/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the infected calli to a co-cultivation medium and incubate in the dark at 25°C for 3

days.

Selection and Regeneration:

Wash the calli with sterile water and an antibiotic solution (e.g., cefotaxime) to remove

excess Agrobacterium.

Transfer the calli to a selection medium containing the appropriate selective agent and an

antibiotic to inhibit bacterial growth.

Subculture the resistant calli every 2-3 weeks.

Transfer the proliferating resistant calli to a regeneration medium and incubate under light

to induce shoot formation.

Transfer the regenerated plantlets to a rooting medium and then to soil.

Gene Cloning using Gateway Technology
This protocol provides a general overview of cloning a gene of interest into a plant expression

vector using the Gateway cloning system.[10][12][24][25][26]

Materials:

PCR product of the gene of interest with attB sites

pDONR vector (Donor vector)

Destination vector (with attR sites)

BP Clonase II enzyme mix

LR Clonase II enzyme mix

Competent E. coli cells

Procedure:
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BP Reaction (Entry Clone Creation):

Amplify the gene of interest by PCR using primers containing attB1 and attB2 sequences.

Perform a BP recombination reaction by mixing the attB-flanked PCR product with a

pDONR vector (containing attP sites) and BP Clonase II enzyme mix.

Incubate at 25°C for at least 1 hour.

Transform the reaction mixture into competent E. coli cells and select for colonies

containing the entry clone (pENTR) on appropriate antibiotic plates.

LR Reaction (Expression Clone Creation):

Perform an LR recombination reaction by mixing the entry clone (containing the gene of

interest flanked by attL sites) with a destination vector (containing attR sites) and LR

Clonase II enzyme mix.

Incubate at 25°C for at least 1 hour.

Transform the reaction mixture into competent E. coli cells and select for colonies

containing the expression clone on appropriate antibiotic plates.

Verification:

Verify the entry and expression clones by restriction digestion and/or sequencing.

CRISPR/Cas9-Mediated Gene Editing in Plants
This protocol outlines the general steps for creating targeted gene knockouts in plants using

the CRISPR/Cas9 system.[6][27][28][29][30]

Materials:

A binary vector containing Cas9 and a guide RNA (gRNA) expression cassette.

Oligonucleotides for the target-specific gRNA.

Restriction enzymes and T4 DNA ligase.
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Agrobacterium tumefaciens.

Plant material for transformation.

Procedure:

gRNA Design and Cloning:

Design a 20-nucleotide gRNA sequence that targets a specific site in the gene of interest,

immediately upstream of a protospacer adjacent motif (PAM; typically NGG for

Streptococcus pyogenes Cas9).

Synthesize two complementary oligonucleotides encoding the gRNA sequence.

Anneal the oligonucleotides and clone them into the gRNA expression cassette of the

binary vector.

Plant Transformation:

Transform the binary vector containing the Cas9 and gRNA expression cassettes into

Agrobacterium.

Transform plants with the engineered Agrobacterium using an appropriate method (e.g.,

floral dip for Arabidopsis, callus-based transformation for rice).

Screening for Mutants:

Select transgenic T1 plants.

Extract genomic DNA from the T1 plants.

Amplify the target region by PCR.

Screen for mutations by methods such as restriction fragment length polymorphism

(RFLP) analysis (if the mutation alters a restriction site) or sequencing of the PCR

products.

Generation of Transgene-Free Mutants:
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Allow the T1 plants with the desired mutation to self-pollinate.

Screen the T2 generation for plants that have inherited the mutation but have segregated

away the Cas9/gRNA T-DNA.

Phenotypic Analysis
This protocol describes the quantification of shoot branching in Arabidopsis.[3][31][32]

Procedure:

Grow plants under controlled conditions (e.g., long-day photoperiod, 22°C).

At a defined developmental stage (e.g., when the primary inflorescence is 20 cm tall),

measure the following parameters:

Number of rosette branches: Count the number of branches longer than 1 cm emerging

from the axils of rosette leaves.

Number of cauline branches: Count the number of branches emerging from the axils of

leaves on the primary inflorescence stem.

Plant height: Measure the length of the primary inflorescence from the rosette to the tip.

This protocol outlines the measurement of tiller number in rice.[30][32][33][34][35][36][37]

Procedure:

Grow rice plants in a greenhouse or field under standard conditions.

At different developmental stages (e.g., vegetative, maximum tillering, and maturity), count

the number of tillers per plant.

At maturity, distinguish between productive tillers (those bearing a panicle with at least one

filled grain) and non-productive tillers.

This protocol describes the analysis of root system architecture using a plate-based system.[1]

[8][35]
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Procedure:

Sterilize seeds and place them on square Petri dishes containing a suitable growth medium

(e.g., half-strength Murashige and Skoog).

Place the plates vertically in a growth chamber to allow the roots to grow along the surface of

the agar.

At specified time points, capture images of the plates.

Use image analysis software (e.g., ImageJ with the SmartRoot plugin) to measure:

Primary root length.

Number of lateral roots.

Lateral root density (number of lateral roots per unit length of the primary root).

Conclusion
The study of strigolactone biosynthesis mutants has been instrumental in unraveling the

molecular mechanisms underlying this important class of plant hormones. The combination of

genetic, molecular, and biochemical approaches has allowed for the identification of key genes

and the characterization of their roles in plant development. The detailed protocols provided in

this guide offer a practical resource for researchers aiming to further investigate the fascinating

biology of strigolactones. Future research in this area holds great promise for the

development of novel strategies to improve crop yield and enhance plant resilience to

environmental stresses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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